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Compound of Interest

Compound Name: TD-165

Cat. No.: B15621617

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the TD-165 epoxy resin
systems for the embedding of scientific specimens. The TD-165 is a hardener component that
is used in conjunction with either SikaBiresin® TD150 or SikaBiresin® TD160 resin. This
document outlines the technical specifications of these systems, provides detailed protocols for
specimen embedding, and offers guidance on troubleshooting common issues.

Core Resin Systems and Properties

The TD-165 hardener is formulated to be used with two primary epoxy resins: SikaBiresin®
TD150 and SikaBiresin® TD160. The choice between these resins will depend on the specific
application, particularly the desired viscosity and curing time. The SikaBiresin® TD150 system
offers a lower viscosity and a longer pot life, which can be advantageous for delicate
specimens requiring slower infiltration. The SikaBiresin® TD160 system has a higher viscosity
and a faster curing time, making it suitable for more rapid processing of robust samples.

Quantitative Data Summary

The following tables summarize the key quantitative properties of the two resin systems when
mixed with the TD-165 hardener. These values are derived from the manufacturer's product
data sheets and are essential for procedural planning and troubleshooting.

Table 1: Physical Properties of TD-165 Epoxy Resin Systems
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SikaBiresin® TD150 | TD-

SikaBiresin® TD160 / TD-

Propert
SNy 165 165
Mixing Ratio (Resin:Hardener
_ 100 : 50 100 : 50
by weight)
Mixing Ratio (Resin:Hardener
100 : 50 100 : 50
by volume)
Viscosity of Mixture at 25°C
~500 ~1100
(mPa:s)
Density of Mixture at 23°C
~1.06 ~1.06
(g/cm?3)
Pot Life (150g at 25°C) ~60 minutes ~40 minutes
Color Transparent Transparent

Note: The refractive index for the cured SikaBiresin® TD150/TD165 and TD160/TD165
systems is not specified in the manufacturer's documentation. For applications where this

parameter is critical, such as high-resolution light microscopy and correlative light and electron

microscopy (CLEM), it is recommended that the refractive index be determined experimentally.

Table 2: Curing and Mechanical Properties of TD-165 Epoxy Resin Systems
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SikaBiresin® TD150 | TD- SikaBiresin® TD160 / TD-

Propert
SNy 165 165
Tack-free time (thin layer at
8 - 9 hours 6 - 7 hours
23°C)
Hardness after 24h at Room N
~D 55 Not Specified
Temperature (Shore D)
Hardness after 7 days at Room
~D 80 ~D 84
Temperature (Shore D)
Hardness after 24h at RT + »
~D 81 Not Specified
16h at 50°C (Shore D)
Glass Transition Temperature
53 56
(Tg) after 7 days at RT (°C)
Glass Transition Temperature
_ 53 (24h RT + 16h @50°C) 73 (24h @23°C + 16h @80°C)
(Tg) after post-curing (°C)
Flexural Modulus (MPa) 1600 2800
Elongation at Maximum
5 53

Strength (%)

Experimental Protocols

The following protocols are adapted from standard methodologies for embedding biological
specimens in epoxy resin for electron microscopy. These should be considered as a starting
point and may require optimization based on the specific tissue or cell type.

l. Specimen Fixation

Proper fixation is critical for preserving the ultrastructure of the specimen.

e Primary Fixation: Immerse small tissue blocks (no larger than 1mm3) in a primary fixative
solution. A common and effective primary fixative is a mixture of 2.5% glutaraldehyde and
2% paraformaldehyde in a 0.1 M sodium cacodylate or phosphate buffer (pH 7.2-7.4).
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Fixation time can range from 2 hours to overnight at 4°C. For cell cultures, the fixative can be
added directly to the culture medium.

o Washing: After primary fixation, wash the specimens thoroughly in the same buffer used for
the fixative (e.g., 3 x 10-minute washes) to remove excess aldehydes.

e Secondary Fixation (Post-fixation): To enhance contrast, particularly of membranes, post-fix
the specimens in 1% osmium tetroxide in 0.1 M sodium cacodylate or phosphate buffer for 1-
2 hours at room temperature. This step should be performed in a fume hood.

e Washing: Wash the specimens with distilled water (3 x 10-minute washes) to remove excess
osmium tetroxide.

Il. Dehydration and Infiltration

The goal of dehydration is to remove all water from the specimen, which is then replaced by the

resin.
o Dehydration Series: Dehydrate the specimens through a graded series of ethanol:

50% ethanol for 10 minutes

o

70% ethanol for 10 minutes

[¢]

90% ethanol for 10 minutes

[¢]

100% ethanol for 3 x 15 minutes

[e]

o Transition Solvent: Use a transition solvent that is miscible with both ethanol and the epoxy
resin. Propylene oxide is a common choice.

o 1:1 mixture of 100% ethanol and propylene oxide for 15 minutes.

o 100% propylene oxide for 2 x 15 minutes.

e Infiltration with TD-165 Resin System:
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o Prepare the desired TD-165 resin system (TD150 or TD160 with TD-165 hardener)
according to the 100:50 by weight mixing ratio. Mix thoroughly but gently for at least 2
minutes to avoid introducing air bubbles.

o Infiltrate the specimens with increasing concentrations of the resin mixture in propylene
oxide:

= 1:1 mixture of resin and propylene oxide for 1-2 hours (for SikaBiresin® TD150/TD165)
or 30-60 minutes (for SikaBiresin® TD160/TD165) on a rotator.

= 100% resin mixture overnight on a rotator for the TD150 system, or for 2-4 hours for the
TD160 system. A second change of 100% resin for 1-2 hours is recommended.

lll. Embedding and Polymerization

 Embedding: Place the infiltrated specimens into embedding molds (e.g., BEEM® capsules or
flat embedding molds). Orient the specimen as required using a fine probe. Fill the molds
with fresh, bubble-free resin mixture.

o Polymerization (Curing): Transfer the molds to an oven for polymerization.
o SikaBiresin® TD150/TD-165: Cure at 60°C for 24-48 hours.

o SikaBiresin® TD160/TD-165: Cure at 60°C for 12-24 hours. A post-cure at 80°C for 16
hours can be performed to achieve maximum hardness and a higher glass transition
temperature.

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for embedding a scientific specimen
using a TD-165 epoxy resin system.
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Caption: General workflow for scientific specimen embedding using a TD-165 epoxy resin

system.

Troubleshooting Common Embedding Issues

This decision tree provides a logical guide for troubleshooting common problems encountered

during the embedding process.
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Caption: A decision tree for troubleshooting common issues in epoxy resin embedding.
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Safety and Handling

Epoxy resins and their hardeners are chemicals that require careful handling. Always consult
the Safety Data Sheet (SDS) provided by the manufacturer before use.

o Personal Protective Equipment (PPE): Always wear nitrile gloves, safety glasses, and a lab
coat when handling resins and hardeners.

e Ventilation: Work in a well-ventilated area or under a fume hood, especially when using
volatile chemicals like osmium tetroxide and propylene oxide.

o Skin Contact: Avoid direct skin contact. If contact occurs, wash the affected area immediately
with soap and water.

o Disposal: Dispose of uncured resin and related chemical waste according to your institution's
hazardous waste guidelines. Cured resin is generally considered inert and can be disposed
of as solid waste.

This guide provides a foundational understanding of the TD-165 epoxy resin systems for
scientific specimen embedding. Researchers are encouraged to use this information as a
starting point and to optimize the protocols for their specific research needs.

 To cite this document: BenchChem. [TD-165 Epoxy Resin Systems: A Technical Guide for
Scientific Specimen Embedding]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621617#td-165-epoxy-resin-system-for-scientific-
specimen-embedding]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b15621617?utm_src=pdf-body
https://www.benchchem.com/product/b15621617#td-165-epoxy-resin-system-for-scientific-specimen-embedding
https://www.benchchem.com/product/b15621617#td-165-epoxy-resin-system-for-scientific-specimen-embedding
https://www.benchchem.com/product/b15621617#td-165-epoxy-resin-system-for-scientific-specimen-embedding
https://www.benchchem.com/product/b15621617#td-165-epoxy-resin-system-for-scientific-specimen-embedding
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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